molecular formula C11H11ClN2O B11435879 5-(Chloromethyl)-3-(3,4-dimethylphenyl)-1,2,4-oxadiazole

5-(Chloromethyl)-3-(3,4-dimethylphenyl)-1,2,4-oxadiazole

Cat. No.: B11435879
M. Wt: 222.67 g/mol
InChI Key: RZHPIAZQEOLRGQ-UHFFFAOYSA-N
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Description

    is a heterocyclic organic compound with the following structure:

    5-(Chloromethyl)-3-(3,4-dimethylphenyl)-1,2,4-oxadiazole: ClCH2C6H3(Me)2NO\text{ClCH}_2\text{C}_6\text{H}_3(\text{Me})_2\text{N}\text{O}ClCH2​C6​H3​(Me)2​NO

  • It belongs to the oxadiazole family, which contains a five-membered ring containing oxygen and nitrogen atoms.
  • The compound exhibits interesting properties due to its unique structure and functional groups.
  • Preparation Methods

      Synthetic Routes:

      Industrial Production:

  • Chemical Reactions Analysis

      Common Reagents and Conditions:

      Major Products:

  • Scientific Research Applications

      Biology and Medicine:

  • Mechanism of Action

    • Mechanism not extensively studied.
    • Potential molecular targets and pathways remain to be elucidated.
  • Comparison with Similar Compounds

      Similar Compounds:

    Properties

    Molecular Formula

    C11H11ClN2O

    Molecular Weight

    222.67 g/mol

    IUPAC Name

    5-(chloromethyl)-3-(3,4-dimethylphenyl)-1,2,4-oxadiazole

    InChI

    InChI=1S/C11H11ClN2O/c1-7-3-4-9(5-8(7)2)11-13-10(6-12)15-14-11/h3-5H,6H2,1-2H3

    InChI Key

    RZHPIAZQEOLRGQ-UHFFFAOYSA-N

    Canonical SMILES

    CC1=C(C=C(C=C1)C2=NOC(=N2)CCl)C

    Origin of Product

    United States

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